Cas no 2179038-39-0 (3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid)

• Product Name: 3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid
• CAS No: 2179038-39-0
• MF: C₉H₈ClFO₄
• MW: 234.608825683594
• CID: 5075065
• Update Time: 2025-06-09

3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid

• Inchi： 1S/C9H8ClFO4/c1-14-4-15-8-6(10)2-5(9(12)13)3-7(8)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： PVCWAKZJDOUVML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on 3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid

3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid (CAS No. 2179038-39-0): A Promising Chemical Entity in Modern Medicinal Chemistry

The compound 3-Chloro-5-fluoro-4-(methoxymethoxy)benzoic acid, identified by the CAS registry number 2179038-39-0, represents a structurally complex aromatic carboxylic acid with significant potential in drug discovery and development. This molecule combines chlorine and fluorine substituents on the benzene ring, along with a methoxymethoxy (MOM) protecting group at the para position, creating a unique pharmacophore profile that has attracted attention in recent studies targeting cancer therapeutics and metabolic disorder interventions.

Recent advancements in synthetic methodology have enabled scalable production of this compound through optimized Suzuki-Miyaura cross-coupling protocols, as demonstrated by a 2023 study published in Journal of Medicinal Chemistry. Researchers highlighted its exceptional stability under physiological conditions due to the MOM group's resistance to hydrolysis at neutral pH, making it an ideal intermediate for constructing bioactive ester derivatives. The chlorine and fluorine substituents further enhance ligand efficiency by optimizing molecular interactions with protein targets through precise electronic tuning.

In preclinical evaluations reported in a 2024 Nature Communications paper, this compound exhibited selective inhibition of histone deacetylase 6 (HDAC6) at submicromolar concentrations without affecting other isoforms. This isoform selectivity is critical for developing anti-cancer agents with reduced off-target effects, as HDAC6 inhibition has been linked to cancer cell apoptosis while sparing normal cells through differential expression patterns between tumor and healthy tissues.

A groundbreaking application emerged from studies investigating its role in neurodegenerative disease models. When administered as a prodrug conjugate with brain-penetrant moieties, this molecule demonstrated neuroprotective effects in Alzheimer's disease models by modulating amyloid-beta aggregation pathways via its unique hydrophobic/hydrophilic balance created by the combined halogen and MOM substituents. These findings were validated using CRISPR-Cas9 knockout systems to confirm target specificity, representing a novel approach to addressing protein misfolding diseases.

Pharmacokinetic profiling conducted according to FDA guidelines revealed favorable ADME properties: oral bioavailability exceeded 65% in murine models when formulated with cyclodextrin complexes, while phase I metabolism studies identified the MOM group as a cleavable protective moiety releasing the active carboxylic acid form selectively within tumor microenvironments due to elevated intracellular esterase activity common in malignant cells.

Current research directions include its use as a scaffold for dual-action therapeutics combining anti-inflammatory and antiviral activities. A collaborative study between Stanford University and Genentech published this year demonstrated synergistic effects when covalently linking this molecule with toll-like receptor modulators, achieving unprecedented efficacy against hepatitis C virus replication while suppressing inflammatory cytokine overproduction – a critical advancement for managing chronic viral infections without immunosuppressive side effects.